Cas no 896306-06-2 (N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-fluorobenzenesulfonyl)acetamide)

N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-fluorobenzenesulfonyl)acetamide is a specialized organic compound featuring a thiophene core substituted with cyano and dimethyl groups, coupled with a 4-fluorobenzenesulfonyl acetamide moiety. This structure imparts unique electronic and steric properties, making it valuable in medicinal chemistry and material science applications. The presence of the electron-withdrawing cyano and sulfonyl groups enhances its reactivity in nucleophilic substitution and cross-coupling reactions. The fluorinated aromatic ring improves metabolic stability and bioavailability, which is advantageous in drug development. Its well-defined molecular architecture allows for precise modifications, facilitating its use as a key intermediate in synthesizing bioactive molecules or functional materials. The compound's high purity and stability under standard conditions further support its utility in research and industrial processes.
N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-fluorobenzenesulfonyl)acetamide structure
896306-06-2 structure
Product name:N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-fluorobenzenesulfonyl)acetamide
CAS No:896306-06-2
MF:C15H13FN2O3S2
MW:352.403724431992
CID:5485563

N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-fluorobenzenesulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-(3-cyano-4,5-dimethyl-2-thienyl)-2-[(4-fluorophenyl)sulfonyl]-
    • N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-fluorobenzenesulfonyl)acetamide
    • Inchi: 1S/C15H13FN2O3S2/c1-9-10(2)22-15(13(9)7-17)18-14(19)8-23(20,21)12-5-3-11(16)4-6-12/h3-6H,8H2,1-2H3,(H,18,19)
    • InChI Key: LMUAPTSXQMNQJE-UHFFFAOYSA-N
    • SMILES: C(NC1SC(C)=C(C)C=1C#N)(=O)CS(C1=CC=C(F)C=C1)(=O)=O

N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-fluorobenzenesulfonyl)acetamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2590-0113-20μmol
N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-fluorobenzenesulfonyl)acetamide
896306-06-2 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2590-0113-2mg
N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-fluorobenzenesulfonyl)acetamide
896306-06-2 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2590-0113-15mg
N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-fluorobenzenesulfonyl)acetamide
896306-06-2 90%+
15mg
$89.0 2023-05-16
Life Chemicals
F2590-0113-30mg
N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-fluorobenzenesulfonyl)acetamide
896306-06-2 90%+
30mg
$119.0 2023-05-16
Life Chemicals
F2590-0113-10μmol
N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-fluorobenzenesulfonyl)acetamide
896306-06-2 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2590-0113-2μmol
N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-fluorobenzenesulfonyl)acetamide
896306-06-2 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2590-0113-5μmol
N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-fluorobenzenesulfonyl)acetamide
896306-06-2 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2590-0113-5mg
N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-fluorobenzenesulfonyl)acetamide
896306-06-2 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2590-0113-40mg
N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-fluorobenzenesulfonyl)acetamide
896306-06-2 90%+
40mg
$140.0 2023-05-16
Life Chemicals
F2590-0113-75mg
N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-fluorobenzenesulfonyl)acetamide
896306-06-2 90%+
75mg
$208.0 2023-05-16

Additional information on N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-fluorobenzenesulfonyl)acetamide

Recent Advances in the Study of N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-fluorobenzenesulfonyl)acetamide (CAS: 896306-06-2)

The compound N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-fluorobenzenesulfonyl)acetamide (CAS: 896306-06-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. Researchers have successfully synthesized and characterized the compound, confirming its structural integrity and purity through advanced spectroscopic techniques such as NMR and mass spectrometry. The compound's unique chemical structure, featuring a cyano-substituted thiophene ring and a fluorobenzenesulfonyl moiety, is believed to contribute to its high binding affinity and selectivity towards target proteins.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways, particularly those associated with kinase activity. For instance, preliminary data suggest that N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-fluorobenzenesulfonyl)acetamide exhibits inhibitory effects on certain tyrosine kinases, which are often implicated in cancer progression. These findings open new avenues for the development of targeted therapies for malignancies resistant to conventional treatments.

Furthermore, the compound's pharmacokinetic properties, including its metabolic stability and bioavailability, have been investigated in animal models. Results indicate favorable absorption and distribution profiles, with minimal off-target effects observed at therapeutic doses. These attributes position the compound as a promising candidate for further preclinical and clinical evaluation.

Despite these encouraging results, challenges remain in optimizing the compound's formulation and delivery to enhance its therapeutic index. Ongoing research is exploring various drug delivery systems, such as nanoparticle-based carriers, to improve the compound's solubility and target specificity. Additionally, structure-activity relationship (SAR) studies are being conducted to identify derivatives with enhanced potency and reduced toxicity.

In conclusion, N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-fluorobenzenesulfonyl)acetamide represents a significant advancement in the search for novel therapeutic agents. Its unique chemical properties and biological activity make it a valuable tool for understanding disease mechanisms and developing innovative treatments. Future research will likely focus on translating these findings into clinical applications, addressing the unmet medical needs in oncology and inflammation-related disorders.

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